Cas no 3147-39-5 (Methyl 2,4,6-trihydroxybenzoate)

Methyl 2,4,6-trihydroxybenzoate Properties

Names and Identifiers

• Methyl 2,4,6-trihydroxybenzoate
• Methyl 3,4,5-trimethoxybenzoate
• 2,4,6-Trihydroxybenzoic acid methyl ester
• Phloroglucinolcarboxylic acid methyl ester
• 2,4,6-Trihydroxy-benzoesaeure-methylester
• 2,4,6-trihydroxy-benzoic acid methyl ester
• Benzoic acid,2,4,6-trihydroxy-,methyl ester
• methyl phloroglucinolcarboxylate
• PFR9ME6WAG
• EINECS 221-566-7
• 3147-39-5
• F83010
• DTXSID3062867
• A875896
• CHEBI:173882
• UNII-PFR9ME6WAG
• HY-W144096
• SCHEMBL725269
• CS-0206108
• DIMETHYL9,10-PHENANTHRENEDICARBOXYLATE
• AS-60753
• AKOS006229812
• MFCD00013969
• InChI=1/C8H8O5/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3,9-11H,1H
• Q63391904
• NS00029105
• Benzoic acid, 2,4,6-trihydroxy-, methyl ester
• FT-0634696
• DB-048045
• DTXCID2038368
• +Expand

• MDL： MFCD00013969
• InChIKey： AQDIJIAUYXOCGX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O5/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3,9-11H,1H3
• SMILES： COC(=O)C1=C(C=C(C=C1O)O)O
• BRN： 2837819

Computed Properties

• Exact Mass: 184.03700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.037
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• LogP: 0.59000
• PSA: 86.99000
• Refractive Index: 1.5690 (estimate)
• Boiling Point: 278.08°C (rough estimate)
• Melting Point: 174-176°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 150.3±15.8 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3840 (rough estimate)

Methyl 2,4,6-trihydroxybenzoate Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• TSCA：Yes

Methyl 2,4,6-trihydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%